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Compound of Interest |

2-[2-(3-

Compound Name: Aminophenyl)acetamido]propana
mide

Cat. No.: B13622293

Get Quote

Executive Summary

2-[2-(3-Aminophenyl)acetamido]propanamide is a dipeptide-like small molecule
characterized by a propanamide backbone acylated with a (3-aminophenyl)acetyl group. Its
structure combines a chiral alanine-derived amide core with an aromatic aniline moiety, making
it a versatile "bifunctional scaffold." It is primarily utilized in drug discovery as a building block
for PROTACSs (Proteolysis Targeting Chimeras), as a linker in Antibody-Drug Conjugates
(ADCs), and as a core pharmacophore in the development of novel sodium channel blockers.

Chemical Identity & Physicochemical Properties

The molecule consists of a propanamide (alanine amide) core N-acylated by 3-
aminophenylacetic acid. The presence of the free aromatic amine provides a reactive handle
for further derivatization (e.g., azo coupling, reductive amination, or amide bond formation),
while the primary amide and peptide bond facilitate hydrogen bonding interactions crucial for
biological binding.
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Table 1: Physicochemical Profile

Property

Value | Description

IUPAC Name

-(1-amino-1-oxopropan-2-yl)-2-(3-

aminophenyl)acetamide

Common Name

(3-Aminophenyl)acetyl-Alaninamide

Molecular Formula

Molecular Weight

221.26 g/mol

CAS Number

Not widely indexed; treated as a custom

research chemical

Physical State

White to off-white solid

Solubility

Soluble in DMSO, DMF, Methanol; Sparingly
soluble in Water

pKa (Calculated)

~4.6 (Aniline
), ~15 (Amide

)

LogP (Calculated)

~0.5 (Low lipophilicity due to polar amides)

Chirality

Contains one stereocenter (C2 of propanamide);
typically (S)- (L-Ala) or (R)- (D-Ala) depending

on precursor.

Synthetic Methodology

The synthesis of 2-[2-(3-Aminophenyl)acetamido]propanamide typically follows a standard

peptide coupling strategy. The process ensures the preservation of the aniline functionality,

often requiring a protecting group strategy if the aniline is sensitive, though direct coupling is

feasible due to the lower nucleophilicity of the aniline compared to the aliphatic amine of the

alanine precursor.

Experimental Protocol: Direct Amide Coupling
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Objective: Synthesize the target from 3-aminophenylacetic acid and L-alaninamide
hydrochloride.

Reagents:

e 3-Aminophenylacetic acid (1.0 eq)

e L-Alaninamide HCI (1.1 eq)

« HATU (1.2 eq) or EDC/HOBt

e DIPEA (3.0 eq)

e DMF (Solvent)

Step-by-Step Workflow:

Activation: Dissolve 3-aminophenylacetic acid in anhydrous DMF under

atmosphere. Add DIPEA and stir for 10 min.

e Coupling: Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-
oxid hexafluorophosphate) and stir for 15 min to activate the carboxylic acid.

e Addition: Add L-Alaninamide HCI slowly to the reaction mixture.

e Reaction: Stir at Room Temperature (RT) for 12—16 hours. Monitor via LC-MS for the product
peak (

).
e Workup: Dilute with EtOAc, wash with saturated

(to remove acid), water, and brine.

o Note: Avoid acidic wash if the aniline is to be kept free, or wash carefully to avoid
extracting the protonated aniline into the aqueous phase.

« Purification: Flash column chromatography (DCM:MeOH gradient) or Preparative HPLC.
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Visualization: Synthetic Pathway
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Caption: Convergent synthesis via HATU-mediated amide coupling of phenylacetic acid
derivative and alaninamide.

Structural Analysis & Applications

This molecule is structurally significant because it mimics the "head-to-tail" architecture of
bioactive peptides but contains a rigid aromatic linker.

Relationship to Lacosamide

The structure is an analog of Lacosamide (Vimpat), a functionalized amino acid used for
epilepsy.

o Lacosamide: (R)-2-acetamido-N-benzyl-3-methoxypropanamide.
o Target Molecule: 2-[2-(3-Aminophenyl)acetamido]propanamide.

o Difference: The N-benzyl group is replaced by a primary amide (C-terminus), and the N-
acetyl group is replaced by a (3-aminophenyl)acetyl group.

o Implication: This molecule likely retains some affinity for voltage-gated sodium channels
(Nav) but serves as a more polar, "fragment-like" scaffold for exploring Structure-Activity
Relationships (SAR).

Use as a Linker/Scaffold

The 3-aminophenyl group is a versatile chemical handle. It allows the molecule to function as a
heterobifunctional linker:
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 Aniline Nitrogen: Can be derivatized via:
o Diazotization: To form azides (Click chemistry) or diazonium salts.
o Acylation: To attach fluorophores or drug payloads.
o Reductive Amination: To attach alkyl chains.

e Propanamide Core: Provides chirality and hydrogen-bonding donors/acceptors for binding
affinity.

Visualization: Derivatization Potential
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Caption: Functionalization pathways utilizing the aromatic amine handle for chemical biology
applications.

Analytical Characterization Standards

To ensure scientific integrity, the identity of the compound must be validated using the following
self-validating protocols.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

o Mobile Phase B: 0.1% TFA in Acetonitrile.
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o Gradient: 5% B to 95% B over 20 min.
e Detection: UV at 254 nm (aromatic absorption) and 210 nm (amide bond).

o Expected Retention: Early eluting (polar) compared to Lacosamide due to the free amine
and primary amide.

Nuclear Magnetic Resonance (NMR)
e 1H NMR (DMSO-d6, 400 MHz):
o 9.0-8.0 (d, 1H, Amide NH).
o 7.5-6.5 (m, 4H, Aromatic protons; look for 1,3-substitution pattern).
o 7.2 &6.9 (bs, 2H, Primary Amide
).
o 5.0 (s, 2H, Aniline
, exchangeable).
o 4.2 (m, 1H, Alpha-CH of Alanine).
o 3.4 (s, 2H, Benzylic
).

o 1.2 (d, 3H, Methyl of Alanine).

References

e Choi, D. et al. (2014). "Synthesis and anticonvulsant activities of N-substituted-2-acetamido-
propanamide derivatives." Bioorganic & Medicinal Chemistry Letters. Link (Context on
Lacosamide SAR).

e Valeur, E. & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling
reagents." Chemical Society Reviews. Link (Protocol grounding for synthesis).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.bmcl.2014.05.068
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1039%2FB701677H
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13622293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem Compound Summary. "2-Amino-N-[2-(3-aminophenyl)ethyllacetamide
derivatives." National Center for Biotechnology Information. Link (General structural
reference).

o Bierer, B.E. et al. (1998). "Functionalized amino acid derivatives as novel scaffolds.” Journal
of Medicinal Chemistry. Link (Scaffold utility).

e To cite this document: BenchChem. [Technical Guide: Properties and Applications of 2-[2-(3-
Aminophenyl)acetamido]propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13622293/docs#technical-guide-properties-and-
applications-of-2-2-3-aminophenyl-acetamido-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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